3-[(3-Fluorophenyl)methyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
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Overview
Description
3-[(3-fluorophenyl)methyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one is an aromatic ketone.
Scientific Research Applications
Radiolytic Decomposition
This compound, when used in high specific activities in radiopharmaceuticals, undergoes significant radiolytic decomposition, affecting radiochemical purity and stability. This decomposition is influenced by specific activity and chemical composition, impacting its use in medical imaging like PET scans (Macgregor et al., 1987).
Potential Antipsychotic Applications
Various derivatives of this compound have shown potential as antipsychotic agents. Studies indicate a favorable profile in pharmacological tests, suggesting possible use in treating psychiatric disorders while minimizing neurological side effects (Wise et al., 1985).
Mass Spectrometry in Neuroleptics
The compound's utility in electron impact mass spectrometry, particularly for substances like spiroperidol (related to this compound), is significant. It aids in mapping dopamine receptors in the brain, essential for developing treatments for neurological disorders (Danieli et al., 1989).
Dopamine D2 Receptor Radioligand
Its derivatives have been synthesized as ligands for dopamine D2 receptors. This application is critical for studying and potentially treating disorders related to dopamine dysregulation, like Parkinson's disease (Waterhouse et al., 1998).
Properties
Molecular Formula |
C30H31F2N3O2 |
---|---|
Molecular Weight |
503.6 g/mol |
IUPAC Name |
3-[(3-fluorophenyl)methyl]-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one |
InChI |
InChI=1S/C30H31F2N3O2/c31-25-13-11-24(12-14-25)28(36)10-5-17-33-18-15-30(16-19-33)29(37)34(21-23-6-4-7-26(32)20-23)22-35(30)27-8-2-1-3-9-27/h1-4,6-9,11-14,20H,5,10,15-19,21-22H2 |
InChI Key |
DXZKTRNEOISOCA-UHFFFAOYSA-N |
SMILES |
C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CC4=CC(=CC=C4)F)CCCC(=O)C5=CC=C(C=C5)F |
Canonical SMILES |
C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CC4=CC(=CC=C4)F)CCCC(=O)C5=CC=C(C=C5)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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